Cas no 2366993-30-6 (5-Fluoro-3,3-bis(4-fluorophenyl)benzo[c][1,2]oxaborol-1(3H)-ol)

• Product Name: 5-Fluoro-3,3-bis(4-fluorophenyl)benzo[c][1,2]oxaborol-1(3H)-ol
• CAS No: 2366993-30-6
• MF: C₁₉H₁₂BF₃O₂
• MW: 340.103595733643
• CID: 4756738
• PubChem ID: 139035950
• Update Time: 2026-02-26

5-Fluoro-3,3-bis(4-fluorophenyl)benzo[c][1,2]oxaborol-1(3H)-ol Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-3,3-bis(4-fluorophenyl)benzo[c][1,2]oxaborol-1(3H)-ol
• MFCD32641451
• 5-fluoro-3,3-bis(4-fluorophenyl)-2,1-benzoxaborol-1-ol
• F1259
• 2366993-30-6
• G82996
• 5-fluoro-3,3-bis(4-fluorophenyl)-1-hydroxy-2,1-benzoxaborole

• Inchi： 1S/C19H12BF3O2/c21-14-5-1-12(2-6-14)19(13-3-7-15(22)8-4-13)17-11-16(23)9-10-18(17)20(24)25-19/h1-11,24H
• InChI Key： GYMSYJIUICZFDE-UHFFFAOYSA-N
• SMILES： FC1C=CC2B(O)OC(C3C=CC(=CC=3)F)(C3C=CC(=CC=3)F)C=2C=1

Computed Properties

• Exact Mass: 340.088244g/mol
• Monoisotopic Mass: 340.088244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5
• Molecular Weight: 340.1g/mol

Additional information on 5-Fluoro-3,3-bis(4-fluorophenyl)benzo[c][1,2]oxaborol-1(3H)-ol

Comprehensive Overview of 5-Fluoro-3,3-bis(4-fluorophenyl)benzo[c][1,2]oxaborol-1(3H)-ol (CAS No. 2366993-30-6)

The compound 5-Fluoro-3,3-bis(4-fluorophenyl)benzo[c][1,2]oxaborol-1(3H)-ol (CAS No. 2366993-30-6) is a highly specialized boron-containing heterocyclic molecule that has garnered significant attention in recent years due to its unique structural and functional properties. This compound belongs to the oxaborole family, a class of molecules known for their diverse applications in medicinal chemistry, materials science, and agrochemical research. The presence of multiple fluorine atoms in its structure enhances its stability and bioavailability, making it a promising candidate for various scientific and industrial applications.

In the realm of drug discovery, 5-Fluoro-3,3-bis(4-fluorophenyl)benzo[c][1,2]oxaborol-1(3H)-ol has been explored for its potential as a bioactive scaffold. Researchers are particularly interested in its ability to interact with biological targets, such as enzymes and receptors, due to the boron atom's unique electronic properties. This has led to investigations into its use as a protease inhibitor or anti-inflammatory agent, aligning with current trends in personalized medicine and targeted therapies. The compound's fluorinated aromatic rings further contribute to its lipophilicity, which is a critical factor in drug design for improved membrane permeability.

From a materials science perspective, this compound's rigid bicyclic structure and fluorine substitution make it an interesting building block for advanced polymers and coatings. Its potential to enhance thermal stability and chemical resistance is particularly relevant in industries such as electronics and aerospace, where high-performance materials are in demand. Recent studies have also hinted at its utility in organic electronics, such as OLEDs or photovoltaic cells, due to its ability to modulate electron transport properties.

Environmental and green chemistry applications of 5-Fluoro-3,3-bis(4-fluorophenyl)benzo[c][1,2]oxaborol-1(3H)-ol are another area of growing interest. With increasing global focus on sustainable chemical processes, researchers are examining its role as a catalyst or ligand in eco-friendly synthetic methodologies. The compound's stability under various conditions makes it a viable candidate for green synthesis protocols, which are highly sought after in pharmaceutical and fine chemical industries.

The synthesis of 5-Fluoro-3,3-bis(4-fluorophenyl)benzo[c][1,2]oxaborol-1(3H)-ol typically involves multi-step organic transformations, including palladium-catalyzed cross-coupling reactions and boron insertion strategies. Recent advancements in flow chemistry and microwave-assisted synthesis have improved the efficiency of its production, addressing key challenges in scalability and yield optimization. These innovations align with the pharmaceutical industry's push toward continuous manufacturing and process intensification.

Analytical characterization of this compound employs advanced techniques such as NMR spectroscopy, X-ray crystallography, and high-resolution mass spectrometry. The fluorine atoms in its structure provide distinct spectroscopic signatures, facilitating its identification and purity assessment. These analytical methods are crucial for quality control in both research and industrial settings, particularly when the compound is used as a pharmaceutical intermediate or material precursor.

In conclusion, 5-Fluoro-3,3-bis(4-fluorophenyl)benzo[c][1,2]oxaborol-1(3H)-ol (CAS No. 2366993-30-6) represents a versatile and scientifically valuable compound with broad potential across multiple disciplines. Its unique combination of boron heterocycle and fluorine substituents offers exciting opportunities for innovation in healthcare, advanced materials, and sustainable chemistry. As research continues to uncover its full range of applications, this compound is poised to play an increasingly important role in addressing some of the most pressing challenges in modern science and technology.